Cas no 1261990-65-1 (3-Chloro-5-(4-methylthiophenyl)phenol)

• Product Name: 3-Chloro-5-(4-methylthiophenyl)phenol
• CAS No: 1261990-65-1
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• MDL: MFCD18315590
• CID: 5168156
• Update Time: 2026-03-04

3-Chloro-5-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(4-METHYLTHIOPHENYL)PHENOL
• 3-Chloro-5-(4-methylsulfanylphenyl)phenol
• 3-Chloro-5-(4-methylthiophenyl)phenol

• MDL： MFCD18315590
• Inchi： 1S/C13H11ClOS/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
• InChI Key： ILVSHVAPULBRFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1)SC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 4.3
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls